Tetrabutylammonium bibenzoate
Tetrabutylammonium bibenzoate
Brand Name:
Vulcanchem
CAS No.:
116263-39-9
VCID:
VC0125383
InChI:
InChI=1S/C16H36N.2C7H6O2/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;2*8-7(9)6-4-2-1-3-5-6/h5-16H2,1-4H3;2*1-5H,(H,8,9)/q+1;;/p-1
SMILES:
CCCC[N+](CCCC)(CCCC)CCCC.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)[O-]
Molecular Formula:
C30H47NO4
Molecular Weight:
485.7 g/mol
Tetrabutylammonium bibenzoate
CAS No.: 116263-39-9
Reference Standards
VCID: VC0125383
Molecular Formula: C30H47NO4
Molecular Weight: 485.7 g/mol
| CAS No. | 116263-39-9 |
|---|---|
| Product Name | Tetrabutylammonium bibenzoate |
| Molecular Formula | C30H47NO4 |
| Molecular Weight | 485.7 g/mol |
| IUPAC Name | benzoic acid;tetrabutylazanium;benzoate |
| Standard InChI | InChI=1S/C16H36N.2C7H6O2/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;2*8-7(9)6-4-2-1-3-5-6/h5-16H2,1-4H3;2*1-5H,(H,8,9)/q+1;;/p-1 |
| Standard InChIKey | YZLNBROSTQFHOC-UHFFFAOYSA-M |
| SMILES | CCCC[N+](CCCC)(CCCC)CCCC.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)[O-] |
| Canonical SMILES | CCCC[N+](CCCC)(CCCC)CCCC.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)[O-] |
| Synonyms | N,N,N-Tributyl-1-butanaminium Bibenzoate; Bioxyanion |
| PubChem Compound | 11081419 |
| Last Modified | Nov 11 2021 |
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